Cas no 217466-09-6 (1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)-)

217466-09-6 structure
Product name:1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)-
CAS No:217466-09-6
MF:C16H28O2
MW:252.392325401306
CID:1403968
1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)-
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- Inchi: 1S/C16H28O2/c1-3-4-5-6-7-8-11-15(17)16(18)12-9-10-14(2)13-16/h13,18H,3-12H2,1-2H3
- InChI Key: OOMGQOYHFWSXFN-UHFFFAOYSA-N
- SMILES: C(C1(O)CCCC(C)=C1)(=O)CCCCCCCC
Computed Properties
- Exact Mass: 252.20904
Experimental Properties
- Density: 0.970±0.06 g/cm3(Predicted)
- Boiling Point: 365.7±42.0 °C(Predicted)
- PSA: 37.3
- pka: 12.61±0.40(Predicted)
1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)- Related Literature
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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